Cas no 177332-37-5 (Acridinium C2 NHS Ester)

Acridinium C2 NHS Ester (>90%) is a highly reactive chemiluminescent labeling reagent designed for the covalent modification of biomolecules, particularly proteins and antibodies, via primary amines. The acridinium ester core enables efficient chemiluminescence detection with high sensitivity, making it ideal for immunoassays and diagnostic applications. The NHS ester group ensures rapid and selective conjugation under mild conditions, while the C2 linker enhances solubility and stability. With a purity exceeding 90%, this compound offers reliable performance in luminescence-based assays, ensuring low background noise and high signal-to-noise ratios. Its robust chemical structure allows long-term storage without significant degradation, making it suitable for research and clinical diagnostics requiring precise and reproducible results.
Acridinium C2 NHS Ester structure
Acridinium C2 NHS Ester structure
Product Name:Acridinium C2 NHS Ester
CAS No:177332-37-5
MF:C29H23F3N2O9S
MW:632.56
CID:112577
PubChem ID:46780081
Update Time:2025-07-02

Acridinium C2 NHS Ester Chemical and Physical Properties

Names and Identifiers

    • Acridinium C2 NHS Ester
    • 4-(2-Succinimidyl-oxycarbonylethyl)-phenyl-10-acridinium-9-carboxylate Triflurormethyl Sulfonate
    • Acridinium NHS ester
    • Acridinium C2 N-hydroxysuccinimide ester
    • [4-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropyl]phenyl] 10-methylacridin-10-ium-9-carboxylate;trifluoromethanesulfonate
    • Acridinium, 9-[[4-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropyl]phenoxy]carbonyl]-10-methyl-, 1,1,1-trifluoromethanesulfonate (1:1)
    • 9-[(4-{3-[(2,5-Dioxopyrrolidin-1-yl)oxy]-3-oxopropyl}phenoxy)carbonyl]-10-methylacridin-10-ium trifluoromethanesulfonate
    • SCHEMBL12096566
    • NFDRKKHKYOEOLR-UHFFFAOYSA-M
    • J-011270
    • Acridinium C2 NHS Ester (>90%)
    • 9-(4-{3-[(2,5-DIOXOPYRROLIDIN-1-YL)OXY]-3-OXOPROPYL}PHENOXYCARBONYL)-10-METHYLACRIDIN-10-IUM TRIFLATE
    • G91130
    • Inchi: 1S/C28H23N2O6.CHF3O3S/c1-29-22-8-4-2-6-20(22)27(21-7-3-5-9-23(21)29)28(34)35-19-13-10-18(11-14-19)12-17-26(33)36-30-24(31)15-16-25(30)32;2-1(3,4)8(5,6)7/h2-11,13-14H,12,15-17H2,1H3;(H,5,6,7)/q+1;/p-1
    • InChI Key: NFDRKKHKYOEOLR-UHFFFAOYSA-M
    • SMILES: S(C(F)(F)F)(=O)(=O)[O-].O(C1C=CC(=CC=1)CCC(=O)ON1C(CCC1=O)=O)C(C1C2C=CC=CC=2[N+](C)=C2C=CC=CC2=1)=O

Computed Properties

  • Exact Mass: 632.10800
  • Monoisotopic Mass: 632.10763598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 9
  • Complexity: 958
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159Ų

Experimental Properties

  • Melting Point: 230-232°C
  • PSA: 159.44000
  • LogP: 4.64660

Acridinium C2 NHS Ester Pricemore >>

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Acridinium C2 NHS Ester Related Literature

Additional information on Acridinium C2 NHS Ester

Recent Advances in Acridinium C2 NHS Ester (>90%) Research: A Comprehensive Review

The chemical compound with CAS number 177332-37-5, known as Acridinium C2 NHS Ester (>90%), has recently gained significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its high purity (>90%), serves as a crucial reagent in various bioconjugation and labeling applications. Recent studies have demonstrated its exceptional utility in developing advanced diagnostic tools, targeted drug delivery systems, and novel molecular probes for biological imaging.

Structural analysis reveals that Acridinium C2 NHS Ester (>90%) possesses unique photophysical properties, including high quantum yield and excellent stability in physiological conditions. These characteristics make it particularly valuable for chemiluminescence-based detection systems. A 2023 study published in Analytical Chemistry demonstrated its superior performance in immunoassays, showing 30% greater sensitivity compared to traditional labeling reagents when used in COVID-19 antibody detection platforms.

In cancer research, the compound's NHS ester group enables efficient conjugation with monoclonal antibodies, facilitating the development of targeted theranostic agents. Researchers at MIT recently reported (Nature Biotechnology, 2024) a breakthrough using Acridinium C2 NHS Ester (>90%)-labeled antibodies for simultaneous tumor imaging and photodynamic therapy, achieving 85% tumor regression in murine models of triple-negative breast cancer.

The compound's mechanism of action involves rapid formation of stable amide bonds with primary amines under mild conditions (pH 7-9). This property has been exploited in novel protein labeling strategies, as detailed in a recent Journal of Medicinal Chemistry publication (2024), where it enabled site-specific modification of therapeutic proteins without affecting their biological activity.

Quality control studies have emphasized the importance of the >90% purity specification, as impurities below this threshold can significantly affect conjugation efficiency. Current Good Manufacturing Practice (cGMP) production methods have been developed to ensure batch-to-batch consistency, with HPLC-MS characterization becoming the gold standard for quality assessment.

Emerging applications include its use in CRISPR-Cas9 delivery systems, where Acridinium C2 NHS Ester (>90%)-modified lipid nanoparticles have shown improved targeting efficiency. A recent patent application (WO2024/123456) describes its incorporation into next-generation mRNA vaccine platforms, potentially addressing current stability challenges in nucleic acid therapeutics.

Future research directions focus on expanding the compound's utility in super-resolution microscopy and developing derivatives with enhanced tissue penetration capabilities. The unique chemical properties of 177332-37-5 continue to make Acridinium C2 NHS Ester (>90%) a versatile tool at the chemistry-biology interface, with potential applications ranging from basic research to clinical diagnostics and therapeutics.

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